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Introduction

Lysine-specific demethylase 5C (KDM5C), also known as JARID1C, is a member of the Jm|C
domain-containing family of histone demethylases.[1][2] It plays a crucial role in epigenetic
regulation by specifically removing di- and tri-methyl groups from lysine 4 of histone H3
(H3K4me2/3), marks generally associated with active gene transcription.[3][4][5] Dysregulation
of KDM5C activity has been implicated in various diseases, including X-linked intellectual
disability and several types of cancer.[6][7][8] Consequently, KDM5C has emerged as a
promising therapeutic target.

KDM5-C49 is a potent and selective inhibitor of the KDM5 family of demethylases.[9][10]
Understanding its activity and mechanism of action is critical for the development of novel
therapeutics. These application notes provide detailed protocols for assessing the biochemical
activity of KDM5C and the inhibitory effect of KDM5-C49 using common in vitro assay formats.

KDM5C Signaling Pathway

KDMS5C is involved in multiple signaling pathways that regulate cell growth, differentiation, and
migration. Notably, it has been shown to influence the epithelial-mesenchymal transition (EMT),
a process critical in cancer progression, through modulation of pathways such as Akt/mTOR.
[11] Knockdown of KDM5C can lead to a decrease in the activity of these pathways, resulting
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in reduced cell migration and invasion.[11] Additionally, KDM5C has been linked to the WNT
signaling pathway, which is essential for proper neurodevelopment.[7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9032772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11827480/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Signaling Pathways
ignaling tathway: Cellular Processes

influences AKUMTOR
EMT
Cell Proliferation

KDM5-C49 inhibits KDMSC LlEIss WNT

Gene Expression

regulates

demethylates H3K4me0/1

H3K4me2/3

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare Reagents
(Enzyme, Substrate, Inhibitor, Buffers)

Incubate KDM5C, Substrate,

and KDM5-C49

Add Acceptor Beads and
Anti-demethylated Substrate Antibody

Add Donor Beads and Incubate

Read AlphaLISA Signal

Gnalyze Data and Determine ICSCD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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